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Compound of Interest

Compound Name: Nbd-X, SE

Cat. No.: B115780

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the covalent labeling of primary amines
in proteins, peptides, and other biomolecules using NBD-X, SE (Succinimidyl 6-((7-nitro-2,1,3-
benzoxadiazol-4-yl)amino)hexanoate). NBD-X, SE is an amine-reactive fluorescent probe that
forms a stable amide bond with primary amino groups, such as the e-amino group of lysine
residues and the N-terminus of polypeptides. The "X" spacer, a six-carbon chain, separates the
NBD fluorophore from the target molecule, minimizing steric hindrance and potential impact on
biomolecule function.[1][2]

The fluorescence of the NBD group is highly sensitive to the polarity of its environment,
exhibiting weak fluorescence in agueous solutions and strong green fluorescence in more
hydrophobic environments.[3] This property makes NBD-labeled biomolecules valuable tools
for studying protein conformation, binding events, and localization in non-polar environments
like cell membranes.

Chemical Properties and Spectral Data

A summary of the key chemical and spectral properties of NBD-X, SE is provided in the table
below for easy reference.
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Property Value Reference(s)
Molecular Weight 391.34 g/mol [2]
Molecular Formula C16H17Ns0O7 [2]

Appearance

Orange powder

Solubility

Soluble in DMSO or DMF

Excitation Wavelength (Aex)

~460 nm

Emission Wavelength (Aem)

~540 nm

Storage

Store at -20°C, protect from

light and moisture.

Reaction Mechanism

The labeling reaction involves the nucleophilic attack of a deprotonated primary amine on the

succinimidyl ester of NBD-X, SE. This results in the formation of a stable amide bond and the

release of N-hydroxysuccinimide (NHS). The reaction is highly pH-dependent.
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Preparation

Prepare NBD-X, SE Prepare Protein Solution
Stock Solution (DMSO/DMF) (Amine-free buffer, pH 8.3-8.5)

Labeling
y y

Incubate Protein and NBD-X, SE
(1-2h at RT or overnight at 4°C)

Purification

y

Purify Conjugate
(Gel Filtration or Dialysis)

Ana%ysis

Determine Degree of Labeling (DOL)
(Spectrophotometry)
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Low Labeling Efficiency?

Verify Buffer pH
(Optimal: 8.3-8.5)

Gnsure Buffer is Amine-Free

:

Use Freshly Prepared
NBD-X, SE Solution

y

Increase Molar Excess
of NBD-X, SE

(Adjust Incubation Time/Temp)

Problem Persists Problem Resolved

Consult Further Resources

Labeling Successful

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Labeling Primary
Amines with NBD-X, SE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115780#protocol-for-labeling-primary-amines-with-
nbd-x-se]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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